Cas no 1351654-19-7 (N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 1351654-19-7
• MF: C₂₁H₁₉ClN₂O₃
• MW: 382.840164422989
• CID: 6511926
• Update Time: 2025-08-05

N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide
• N'-(3-chloro-4-methylphenyl)-N-(2-hydroxy-2-naphthalen-1-ylethyl)oxamide

• Inchi： 1S/C21H19ClN2O3/c1-13-9-10-15(11-18(13)22)24-21(27)20(26)23-12-19(25)17-8-4-6-14-5-2-3-7-16(14)17/h2-11,19,25H,12H2,1H3,(H,23,26)(H,24,27)
• InChI Key： HNGMHWQBMMYJPU-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1=CC=C(C)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide

N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 1351654-19-7): A Comprehensive Overview

N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 1351654-19-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is characterized by its unique structural features, which include a chlorinated and methylated aromatic ring, a naphthalene moiety, and a hydroxylated ethyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide is of particular interest due to its potential as a lead compound in drug discovery. The presence of the chloro and methyl substituents on the phenyl ring, along with the naphthalene moiety, suggests that this compound may exhibit strong binding affinities to specific biological targets. The hydroxyl group further enhances its solubility and reactivity, making it a promising candidate for various medicinal applications.

Recent studies have explored the pharmacological properties of N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide in detail. One notable area of research is its potential as an antitumor agent. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are critical processes in cancer therapy.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic inflammatory conditions. Preliminary studies have indicated that N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-yl)ethylethanediamide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-y l)ethylethanediamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in animal models, suggesting that it may be safe for human use with further optimization.

In terms of synthesis, N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen-1-y l)ethylethanediamide can be prepared through a multi-step process involving the condensation of 3-chloro-4-methylbenzoyl chloride with 2-aminoethanol and subsequent coupling with 1-naphthylacetic acid. The synthetic route is well-documented in the literature and can be adapted for large-scale production if needed.

The potential applications of N'-(3-chloro-4-methylphenyl)-N-2-hydroxy-2-(naphthalen -1-y l)ethylethanediamide extend beyond its direct therapeutic uses. It can also serve as a valuable tool in chemical biology research, where it can be used to probe specific biological pathways and interactions. For example, its ability to modulate specific protein-protein interactions or enzymatic activities can provide insights into disease mechanisms and identify new therapeutic targets.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize its therapeutic potential. Clinical trials are currently underway to evaluate the safety and efficacy of N'-(3-chloro -4-methylphenyl)-N -2-hydroxy -2 -(naphthalen -1-y l)ethylethanediamide in various disease models. These trials will provide crucial data on its pharmacological profile and help guide its development into a viable therapeutic agent.

In conclusion, N' -(3-chloro -4-methylphenyl)-N -2-hydroxy -2 -(naphthalen -1-y l)ethylethanediamide (CAS No. 1351654 -19 -7) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new drugs targeting cancer, inflammation, and other diseases. As research continues to advance, this compound may play a significant role in improving patient outcomes and advancing our understanding of complex biological processes.